Cas no 31556-76-0 (Monamycin B2 (8CI,9CI))
Monamycin B2 (8CI,9CI) structure
Product Name:Monamycin B2 (8CI,9CI)
CAS No:31556-76-0
MF:C33H55N7O8
MW:677.831908464432
CID:315624
Update Time:2024-03-01
Monamycin B2 (8CI,9CI) Chemical and Physical Properties
Names and Identifiers
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- Monamycin B2 (8CI,9CI)
- 2H-Dipyridazino[1,6-d:1',6'-g]pyrrolo[1,2-m][1,4,7,10,13,16]oxapentaazacyclooctadecine,cyclic peptide deriv.
- D-Isoleucine, N-[1-[N-[[2-[[D-hexahydro-2-(L-2-hydroxy-3-methyl-1-oxobutyl)-3-pyridazinyl]carbonyl]-L-hexahydro-cis-5-hydroxy-3-pyridazinyl]carbonyl]-N-methyl-D-leucyl]-L-prolyl]-,p-lactone
- N-[1-[N-[[2-[[D-Hexahydro-2-(L-2-hydroxy-3-methyl-1-oxobutyl)-3-pyridazinyl]carbonyl]-L-hexahydro-cis-5-hydroxy-3-pyridazinyl]carbonyl]-N-
- CID 102276559
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- Inchi: 1S/C33H55N7O8/c1-8-20(6)26-33(47)48-27(19(4)5)32(46)39-23(11-9-13-34-39)31(45)40-25(16-21(41)17-35-40)29(43)37(7)24(15-18(2)3)30(44)38-14-10-12-22(38)28(42)36-26/h18-27,34-35,41H,8-17H2,1-7H3,(H,36,42)/t20?,21-,22-,23+,24+,25-,26+,27-/m0/s1
- InChI Key: ZGMQRKLNCCFQNQ-BOKXAHAPSA-N
- SMILES: O=C1[C@@H](CC(C)C)N(C)C([C@@H]2C[C@@H](CNN2C([C@H]2CCCNN2C([C@H](C(C)C)OC([C@@H](C(C)CC)NC([C@@H]2CCCN21)=O)=O)=O)=O)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 48
- Rotatable Bond Count: 5
- Complexity: 1230
- Topological Polar Surface Area: 181
Experimental Properties
- Density: 1.28±0.1 g/cm3(Predicted)
- pka: 13.07±0.70(Predicted)
Monamycin B2 (8CI,9CI) Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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